molecular formula C7H7BrClN B8795866 3-Bromo-6-chloro-2-methylaniline

3-Bromo-6-chloro-2-methylaniline

Cat. No.: B8795866
M. Wt: 220.49 g/mol
InChI Key: DYSKZMWZNSCOHC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Bromo-6-chloro-2-methylaniline is a useful research compound. Its molecular formula is C7H7BrClN and its molecular weight is 220.49 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H7BrClN

Molecular Weight

220.49 g/mol

IUPAC Name

3-bromo-6-chloro-2-methylaniline

InChI

InChI=1S/C7H7BrClN/c1-4-5(8)2-3-6(9)7(4)10/h2-3H,10H2,1H3

InChI Key

DYSKZMWZNSCOHC-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1N)Cl)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

At RT, 8.61 g (64.5 mmol) of N-chlorosuccinimide were added to a solution of 12.0 g (64.5 mmol) of 3-bromo-2-methylaniline in 150 ml of acetonitrile. The reaction mixture was stirred at 60° C. for 7 h and, after cooling, concentrated under reduced pressure. The residue was taken up in dichloromethane, and the mixture was washed successively with sat. sodium bicarbonate solution and sat. sodium chloride solution, dried over sodium sulphate and concentrated under reduced pressure. The crude product gave, after chromatography on silica gel (mobile phase cyclohexane/ethyl acetate 40:1 to 20:1), 3.78 g of the target product (26.6% of theory).
Quantity
8.61 g
Type
reactant
Reaction Step One
Quantity
12 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One

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